TPH1 Versus TPH2 Isoform Selectivity: A 7.3-Fold Preference Distinguishing 5-Ethynyltryptophan from Non-Selective TPH Inhibitors
(S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic acid demonstrates a 7.3-fold selectivity for TPH1 over TPH2 inhibition. The compound inhibits TPH1-mediated serotonin biosynthesis in rat RBL2H3 cells with an IC₅₀ of 6.22 × 10³ nM (6.22 μM), while inhibition of TPH2-mediated biosynthesis in rat PC12 cells requires an IC₅₀ of 4.55 × 10⁴ nM (45.5 μM) [1]. By contrast, the standard irreversible TPH inhibitor para-chlorophenylalanine (PCPA) shows no significant isoform selectivity, inhibiting both TPH1 and TPH2 with similar potency. This selectivity profile allows for preferential targeting of peripheral serotonin synthesis (primarily TPH1-mediated) while minimizing neuronal TPH2 engagement.
| Evidence Dimension | TPH isoform inhibition potency (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ (TPH1, rat RBL2H3 cells) = 6.22 × 10³ nM; IC₅₀ (TPH2, rat PC12 cells) = 4.55 × 10⁴ nM |
| Comparator Or Baseline | Same compound tested against TPH1 versus TPH2 within the same study |
| Quantified Difference | 7.3-fold selectivity for TPH1 over TPH2 (45.5 μM / 6.22 μM = 7.31) |
| Conditions | TPH1: rat RBL2H3 cells, 48 h incubation, serotonin measured by RP-HPLC; TPH2: rat PC12 cells, 48 h incubation, serotonin measured by RP-HPLC. Data curated by ChEMBL [1]. |
Why This Matters
This isoform selectivity enables researchers to modulate peripheral serotonin pools without confounding effects on central nervous system serotonin synthesis, a differentiation not achievable with isoform-nonselective inhibitors such as PCPA.
- [1] BindingDB, BDBM50019142, CHEMBL3288777. Affinity data: IC₅₀ TPH1 (rat) = 6.22 × 10³ nM; IC₅₀ TPH2 (rat) = 4.55 × 10⁴ nM. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source
